Cas no 1261754-96-4 (3-Amino-2-(2,3-difluorophenyl)pyridine)

• Product Name: 3-Amino-2-(2,3-difluorophenyl)pyridine
• CAS No: 1261754-96-4
• MF: C₁₁H₈F₂N₂
• MW: 206.191429138184
• CID: 4929361
• Update Time: 2025-05-26

3-Amino-2-(2,3-difluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(2,3-difluorophenyl)pyridine

• Inchi： 1S/C11H8F2N2/c12-8-4-1-3-7(10(8)13)11-9(14)5-2-6-15-11/h1-6H,14H2
• InChI Key： MPDHSYWVWBGSJN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(=CC=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-(2,3-difluorophenyl)pyridine

Research Briefing on 3-Amino-2-(2,3-difluorophenyl)pyridine (CAS: 1261754-96-4) in Chemical Biology and Pharmaceutical Applications

The compound 3-Amino-2-(2,3-difluorophenyl)pyridine (CAS: 1261754-96-4) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic amine derivative has attracted significant attention due to its unique structural features, which combine a pyridine core with a difluorophenyl substituent and an amino functional group. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

Structural analysis reveals that the electron-withdrawing difluoro substitution on the phenyl ring significantly influences the electronic properties of the pyridine nitrogen, while the amino group at the 3-position provides a versatile handle for further chemical modifications. This combination creates a pharmacophore with balanced lipophilicity and hydrogen bonding capacity, making it particularly valuable for central nervous system (CNS) drug development where blood-brain barrier penetration is crucial.

Recent pharmacological investigations have demonstrated that derivatives of 3-Amino-2-(2,3-difluorophenyl)pyridine show promising activity as kinase inhibitors, particularly against JAK family kinases. A 2023 study published in the Journal of Medicinal Chemistry reported optimized analogs with nanomolar potency against JAK3, along with excellent selectivity profiles. The lead compound from this series exhibited favorable pharmacokinetic properties in preclinical models, suggesting potential for inflammatory disease applications.

In synthetic chemistry, novel methodologies have been developed for the efficient preparation of 1261754-96-4 and its derivatives. A palladium-catalyzed C-H functionalization approach published in Organic Letters (2024) enables direct amination of the pyridine ring, significantly improving the synthetic yield compared to traditional routes. These advances have facilitated structure-activity relationship studies by allowing rapid generation of diverse analogs for biological evaluation.

The compound has also shown potential in materials science applications. Researchers at several institutions have incorporated 3-Amino-2-(2,3-difluorophenyl)pyridine into organic semiconductors, where the fluorine atoms enhance charge transport properties while the amino group enables surface functionalization. This dual functionality makes it particularly valuable for biosensor development and organic electronic devices.

From a drug development perspective, the metabolic stability and toxicity profile of 1261754-96-4 derivatives have been extensively characterized in recent ADMET studies. The presence of fluorine atoms generally improves metabolic stability, though careful optimization is required to balance this with solubility requirements. Several pharmaceutical companies have included this scaffold in their discovery pipelines, with one candidate currently in Phase I clinical trials for autoimmune disorders.

Future research directions for this compound class include exploration of its potential in targeted protein degradation (PROTACs) and as a building block for covalent inhibitors. The amino group's versatility for conjugation with various warheads makes it particularly attractive for these emerging therapeutic modalities. Additionally, computational studies are underway to better understand its binding modes with various biological targets and to guide further structural optimization.

In conclusion, 3-Amino-2-(2,3-difluorophenyl)pyridine represents a valuable chemical entity with diverse applications in drug discovery and materials science. Its unique combination of structural features and demonstrated biological activities position it as an important scaffold for future therapeutic development. Continued research into its structure-activity relationships and novel synthetic approaches will likely yield additional breakthroughs in the coming years.